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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Theoretical Nuclear Models Against Experimental Data for the Carbon-15 Isotope.

The carbon-15 (*5C) isotope, with its neutron-rich structure, serves as a crucial testing ground
for modern nuclear theories. This guide provides a direct comparison of experimental data for
15C with predictions from prominent nuclear models, offering a clear benchmark for their
performance. The presented data is essential for researchers in nuclear physics and chemistry,
and provides context for professionals in fields such as drug development where isotopic
analysis is pertinent.

Experimental Data vs. Theoretical Predictions

The following tables summarize the key experimentally determined properties of Carbon-15
and compare them against theoretical predictions from various nuclear models. This allows for
a quantitative assessment of each model's accuracy in describing this light, neutron-rich
nucleus.
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Property

Experimental Value

Source

Isotopic Mass

15.0105993(9) u

[1]

Binding Energy 106.502 MeV [1]
Binding Energy per Nucleon 7.100 MeV [11[2]
Half-Life 2.449(5) s [1][3]
Decay Mode 100% 3~ to >N [1][3]
Spin and Parity (J*1T) 1/2+ [1]
Root-Mean-Square (rms) 0 576 fm o

Matter Radius

Comparison with Theoretical Models

The following table presents a comparison of experimental data with predictions from the Shell

Model and ab initio Self-Consistent Green's Function (SCGF) calculations.

Shell Model (SFO- SCGF (NNLOsat

Property Experimental Value . . . .
tls interaction) interaction)
Excitation Energies
0(g.s.), 740 (Agreement noted) (Agreement noted)
(keV)
Spectroscopic Factors  (Values determined) (Good agreement) (Compared in study)

Note: A 2023 study highlighted very good agreement between their experimental results for

excitation energies and spectroscopic factors of 1>C and Shell-Model calculations using the

SFO-tls interaction.[4] The same study also compared these results to ab initio SCGF

calculations.

Experimental Protocols

The acquisition of precise experimental data for unstable isotopes like Carbon-15 relies on

sophisticated techniques. Below are brief descriptions of the methodologies used to determine

the key properties discussed in this guide.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.chemlin.org/isotope/carbon-15
https://www.chemlin.org/isotope/carbon-15
https://www.chemlin.org/isotope/carbon-15
http://barwinski.net/isotopes/all_isotopes_query_results.php?element=6-Carbon&order_isotopes_by_field=total_binding_energy/mass_number+DESC&all_radioactive_stable=ALL
https://www.chemlin.org/isotope/carbon-15
https://periodictable.com/Isotopes/006.15/index.full.dm.prod.html
https://www.chemlin.org/isotope/carbon-15
https://periodictable.com/Isotopes/006.15/index.full.dm.prod.html
https://www.chemlin.org/isotope/carbon-15
https://www.chemlin.org/isotope/carbon-15
https://shura.shu.ac.uk/32316/7/Smith-Cross-shellStates%28VoR%29.pdf
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Production of Carbon-15: The 15C isotope is produced artificially in particle accelerators. One
common method involves the bombardment of a Carbon-14 enriched target with deuterons,
leading to a (d,p) reaction: 1*C(d,p)*>C.[1] Another technique utilizes the 8O(n,a)*>C reaction.[1]

Mass Measurement: The isotopic mass of 1°C is determined with high precision using mass
spectrometry techniques. This involves measuring the mass-to-charge ratio of the ions in a
magnetic and electric field.

Half-Life and Decay Mode Determination: The half-life is measured by observing the decay rate
of a sample of 15C over time. The decay products are identified using radiation detectors, which
can distinguish the type and energy of the emitted particles. For 1>C, the characteristic beta
decay to Nitrogen-15 is observed.[1][3]

Spin and Parity Measurement: The spin and parity of the nuclear ground state are determined
through the analysis of nuclear reactions that populate specific energy levels in the nucleus.
The angular distribution of the reaction products provides information about the angular
momentum and parity of the states involved.[4]

Matter Radius Measurement: The root-mean-square matter radius is determined by scattering
experiments. For example, proton elastic scattering on the 1>C nucleus at intermediate
energies can be used. The differential cross-sections obtained from these experiments are then
analyzed using theoretical models, such as the Glauber multiple-scattering theory, to deduce
the nuclear matter density distribution and its radius.[5]

Visualization of the Benchmarking Process

The following diagram illustrates the general workflow for benchmarking nuclear models using
experimental data.
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Caption: Workflow for benchmarking nuclear models against experimental data.

Prominent Nuclear Models in Brief

¢ Shell Model: This model describes the nucleus in terms of nucleons (protons and neutrons)
occupying discrete energy levels, or "shells," analogous to the electron shells in atoms.[6][7]
It is particularly successful in predicting the properties of nuclei near closed shells.

¢ No-Core Shell Model (NCSM): An ab initio method that treats all nucleons in a nucleus as
active particles, interacting through realistic nucleon-nucleon and three-nucleon forces.[8][9]

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b1200482?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Nuclear_shell_model
https://www.personal.soton.ac.uk/ab1u06/teaching/phys3002/course/05_shell.pdf
https://arxiv.org/pdf/0904.0463
https://www.osti.gov/biblio/957622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[10][11] It aims to solve the nuclear many-body problem from first principles.

e Quantum Monte Carlo (QMC) Methods: These are computational techniques used to solve
the nuclear many-body problem by stochastically sampling the nuclear wave function.[12]
[13][14] QMC methods have shown great success in calculating the properties of light nuclei.
[12][15]

This guide provides a snapshot of the current state of nuclear structure physics as it pertains to
the Carbon-15 nucleus. The ongoing interplay between experimental measurements and
theoretical modeling continues to refine our understanding of the forces that bind the atomic
nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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